Cas no 1226066-77-8 (6-Bromo-2-ethylbenzo[d]oxazole)

• Product Name: 6-Bromo-2-ethylbenzo[d]oxazole
• CAS No: 1226066-77-8
• MF: C₉H₈BrNO
• MW: 226.06992149353
• CID: 4819552
• Update Time: 2023-08-19

6-Bromo-2-ethylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-ethylbenzo[d]oxazole

• Inchi： 1S/C9H8BrNO/c1-2-9-11-7-4-3-6(10)5-8(7)12-9/h3-5H,2H2,1H3
• InChI Key： HTLYQXWUZIJHRX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OC(CC)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• XLogP3: 3.3
• Topological Polar Surface Area: 26